Cas no 893763-12-7 (4-[4-(propan-2-yl)phenoxy]piperidine)

• Product Name: 4-[4-(propan-2-yl)phenoxy]piperidine
• CAS No: 893763-12-7
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 993725
• Update Time: 2025-10-28

4-[4-(propan-2-yl)phenoxy]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ISOPROPYLPHENOXY)PIPERIDINE
• PIPERIDINE,4-[4-(1-METHYLETHYL)PHENOXY]-
• 4-[4-(Propan-2-yl)phenoxy]piperidine
• BC4159952
• 4-[4-(propan-2-yl)phenoxy]piperidine

• Inchi： 1S/C14H21NO/c1-11(2)12-3-5-13(6-4-12)16-14-7-9-15-10-8-14/h3-6,11,14-15H,7-10H2,1-2H3
• InChI Key： KXXKDDKNUOVVGM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 21.3

Additional information on 4-[4-(propan-2-yl)phenoxy]piperidine

Introduction to 4-[4-(propan-2-yl)phenoxy]piperidine (CAS No. 893763-12-7)

4-[4-(propan-2-yl)phenoxy]piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 893763-12-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 4-[4-(propan-2-yl)phenoxy]piperidine incorporates both aliphatic and aromatic components, making it a versatile scaffold for drug discovery and development.

The propan-2-yl substituent in the molecule contributes to its lipophilicity, which is a crucial factor in determining its pharmacokinetic properties. This feature enhances the compound's ability to cross biological membranes, thereby influencing its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the phenoxy group further enhances its interaction with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacological agents. The compound 4-[4-(propan-2-yl)phenoxy]piperidine has been studied for its potential role in various therapeutic areas. One of the most promising applications is in the development of central nervous system (CNS) drugs. Piperidine derivatives have shown efficacy in modulating neurotransmitter systems, which makes them attractive candidates for treating neurological disorders such as depression, anxiety, and Parkinson's disease.

Recent research has highlighted the importance of optimizing the structure-activity relationship (SAR) of piperidine-based compounds to enhance their pharmacological properties. The study of 4-[4-(propan-2-yl)phenoxy]piperidine has provided valuable insights into how modifications at different positions of the molecule can influence its biological activity. For instance, alterations in the substituents attached to the piperidine ring can significantly affect binding affinity to target receptors and downstream signaling pathways.

The synthesis of 4-[4-(propan-2-yl)phenoxy]piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for modifications that can fine-tune its pharmacological properties.

In addition to its potential in CNS drug development, 4-[4-(propan-2-yl)phenoxy]piperidine has also been explored for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can interact with inflammatory pathways and pain receptors, suggesting its utility in treating chronic inflammatory conditions and neuropathic pain. The dual action of modulating both neurotransmitter systems and inflammatory pathways makes this compound a promising candidate for multifaceted therapeutic applications.

The pharmacokinetic profile of 4-[4-(< strong >propan-2 -yl ) phenoxy ] piperidine is another area of interest. Studies have shown that this compound exhibits moderate bioavailability and a reasonable half-life upon oral administration. These characteristics make it suitable for once-daily dosing regimens, which would improve patient compliance and convenience. Furthermore, the compound's metabolic stability suggests that it can be safely administered without significant interference with other drugs commonly used in clinical practice.

The safety profile of 4-[4-(< strong >propan -2 -yl ) phenoxy ] piperidine has also been thoroughly evaluated through preclinical toxicology studies. These studies have revealed that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further investigations are needed to fully understand its long-term safety implications. Chronic toxicity studies and detailed pharmacovigilance monitoring will be essential to ensure that this compound remains safe and effective when used in clinical settings.

The future direction of research on 4-[4-(< strong >propan -2 -yl ) phenoxy ] piperidine includes exploring its potential as an adjunct therapy in combination with existing treatments for neurological disorders. Combination therapies have shown promise in enhancing treatment outcomes by targeting multiple disease mechanisms simultaneously. Additionally, computational modeling and virtual screening techniques are being employed to identify new derivatives with improved pharmacological properties.

In conclusion, 4-[4-(< strong >propan -2 -yl ) phenoxy ] piperidine (CAS No. < strong >893763 -12 -7 strong >) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of lipophilicity and interaction capabilities with biological targets makes it a valuable scaffold for drug discovery. Ongoing research efforts are focused on optimizing its pharmacological properties through structural modifications and exploring new therapeutic indications.